Methyl 5-fluoro-3-methylbenzofuran-2-carboxylate

• CAS No.: 879925-30-1
• Molecular Formula: C11H9FO3
• Molecular Weight: 208.18g/mol
• IUPAC Name: methyl 5-fluoro-3-methyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C11H9FO3/c1-6-8-5-7(12)3-4-9(8)15-10(6)11(13)14-2/h3-5H,1-2H3
• InChI Key: FTNLBZYRWDXDJV-UHFFFAOYSA-N
• SMILES: CC1=C(OC2=C1C=C(C=C2)F)C(=O)OC

Description

Methyl 5-fluoro-3-methylbenzofuran-2-carboxylate is a useful research compound. Its molecular formula is C11H9FO3 and its molecular weight is 208.18g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1-(5-fluoro-2-hydroxyphenyl)ethanone (100 g), methyl bromoacetate (67.6 mL) and N,N-dimethylformamide (500 mL) was added potassium carbonate (135 g), and the mixture was stirred at 50° C. for 2 hr. The insoluble material was filtered off, 1,8-diazabicyclo[5.4.0]undec-7-ene (97.1 mL) was added, and the mixture was stirred at 120° C. for 30 min. 1N Hydrochloric acid was added to the reaction mixture at 0° C., and the resulting precipitate was collected by filtration to give the title object compound (77.9 g, 58%) as a white solid.